Cas no 42113-13-3 (Methyl 4-hydroxy-3-methylbenzoate)

Methyl 4-hydroxy-3-methylbenzoate is a methyl ester derivative of 4-hydroxy-3-methylbenzoic acid, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a stable aromatic structure with both hydroxyl and ester functional groups, enabling versatile reactivity in esterification, alkylation, and coupling reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in fine chemical processes. Its well-defined molecular structure ensures consistent performance in the production of fragrances, agrochemicals, and specialty chemicals. The presence of the methyl and hydroxyl substituents enhances its utility as a building block for more complex molecules, offering precise control in synthetic pathways.

Methyl 4-hydroxy-3-methylbenzoate structure

42113-13-3 structure

Product Name:Methyl 4-hydroxy-3-methylbenzoate

CAS No:42113-13-3

MF:C₉H₁₀O₃

MW:166.173902988434

MDL:MFCD06203848

CID:927781

PubChem ID:11240684

Update Time:2025-06-09

Methyl 4-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-hydroxy-3-methylbenzoate
- 4-HYDROXY-3-METHYL-BENZOIC ACID METHYL ESTER
- Methyl 3-methyl-4-hydroxybenzoate
- QBMHMOKIFSCFCX-UHFFFAOYSA-N
- 4-hydroxy-3-methylbenzoic acid methyl ester
- Methyl 4-hydroxy-3-methyl-benzoate
- methyl 3-methyl-4-oxidanyl-benzoate
- CL8573
- AB0008606
- 3-methyl-4-hydroxybenzoic acid methyl ester
- ST2413411
- 4CH
- AMY28228
- GS-3000
- SY056797
- MFCD06203848
- EN300-266273
- DA-17853
- DTXSID60459737
- AKOS005174516
- 42113-13-3
- Methyl 4-hydoxy-3-methylbenzoate
- A825767
- 4-Hydroxy-3-methylbenzoic acid, methyl ester
- methyl 4-hydroxy-3-methyl-benzoate;Methyl 4-hydroxy-3-methylbenzoate
- CS-W005275
- SCHEMBL172476
- METHYL4-HYDROXY-3-METHYLBENZOATE
- ALBB-013959
- DTXCID70410556
- benzoic acid, 4-hydroxy-3-methyl-, methyl ester
- MDL： MFCD06203848
- Inchi： 1S/C9H10O3/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5,10H,1-2H3
- InChI Key： QBMHMOKIFSCFCX-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C(=O)OC)C=C1C

Computed Properties

Exact Mass: 166.06300
Monoisotopic Mass: 166.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.5

Experimental Properties

Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 124-125 ºC
Boiling Point: 282.9±20.0 ºC (760 Torr),
Flash Point: 122.2±14.5 ºC,
Solubility: Slightly soluble (2.5 g/l) (25 º C),
PSA: 46.53000
LogP: 1.48720

Methyl 4-hydroxy-3-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Methyl 4-hydroxy-3-methylbenzoate Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Methyl 4-hydroxy-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M826283-1g	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3	≥95%	1g	103.50	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	063755-500mg	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3		500mg	1932CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO829-1g	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3	97+%	1g	138.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO829-5g	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3	97+%	5g	583.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO829-200mg	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3	97+%	200mg	55.0CNY	2021-07-12
TRC	M323510-100mg	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3		100mg	$64.00	2023-05-17
TRC	M323510-250mg	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3		250mg	$75.00	2023-05-17
TRC	M323510-500mg	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3		500mg	$87.00	2023-05-17
TRC	M323510-1g	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3		1g	$ 80.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H33640-5g	Methyl 4-hydroxy-3-methylbenzoate	42113-13-3	97%	5g	¥204.0	2023-09-07

Methyl 4-hydroxy-3-methylbenzoate Suppliers

Amadis Chemical Company Limited

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(CAS:42113-13-3)Methyl 4-hydroxy-3-methylbenzoate

Order Number:A825767

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price ($):266.0

Email:sales@amadischem.com

Product Official Link

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